Chlorocyclopentane
Overview
Description
Chlorocyclopentane is a chemical compound used in the preparation of diastereomeric activation products .
Synthesis Analysis
The synthesis of cyclopentenes, which are related to this compound, involves the reaction of organocerium reagents with cycloalkanones .
Molecular Structure Analysis
This compound has a molecular formula of C5H9Cl. Its average mass is 104.578 Da and its monoisotopic mass is 104.039276 Da .
Chemical Reactions Analysis
The thermal dehydrochlorination reactions of this compound result in cyclopentene and HCl . Another study discusses the nucleophilic substitution reaction with two reactive centers .
Physical And Chemical Properties Analysis
This compound has a density of 1.0±0.1 g/cm3, a boiling point of 114.0±0.0 °C at 760 mmHg, and a vapor pressure of 24.0±0.2 mmHg at 25°C . It also has an enthalpy of vaporization of 33.8±3.0 kJ/mol .
Scientific Research Applications
1. Microwave Spectroscopy Studies
Chlorocyclopentane has been extensively studied in the field of microwave spectroscopy. Research has focused on investigating the microwave spectrum of its equatorial conformer, leading to the identification of rotational constants and vibrational states. These studies contribute significantly to understanding the molecular structure and dynamics of this compound (Groner, Lee & Durig, 1991).
2. Thermodynamic Properties Analysis
Research has also been conducted on the thermodynamic properties of this compound, including heat capacity and enthalpy of transition. These studies are crucial for understanding the phase behavior and energy dynamics of the substance across different states (Diky et al., 1993).
3. Chemical Reaction Studies
This compound has been used to study various chemical reactions, such as free radical substitutions in aliphatic compounds. These investigations provide insights into reaction mechanisms and the influence of molecular structure on reactivity (Ashton & Tedder, 1971).
4. Spectroscopic Analysis
Infrared and Raman spectroscopic analyses of this compound have been performed to assign fundamental vibrations and study its structural aspects. Such research contributes to a deeper understanding of the molecular behavior and properties of this compound (Durig, Karriker & Wertz, 1969).
5. Catalytic and Kinetic Studies
This compound has been a subject in the study of catalytic processes and kinetic analyses. This research is significant for understanding the catalytic behavior and reaction kinetics involving this compound, which is useful in various industrial and chemical processes (Awan, Burgess, Tsang & Manion, 2012).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
chlorocyclopentane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9Cl/c6-5-3-1-2-4-5/h5H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDTCXABJQNJPCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7061306 |
Source
|
| Record name | Cyclopentane, chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7061306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
930-28-9 |
Source
|
| Record name | Chlorocyclopentane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=930-28-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Chlorocyclopentane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000930289 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Chlorocyclopentane | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=16930 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Cyclopentane, chloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cyclopentane, chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7061306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Chlorocyclopentane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.011 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | CHLOROCYCLOPENTANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TO3F41CL9A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of Chlorocyclopentane?
A1: this compound has the molecular formula C5H9Cl and a molecular weight of 104.59 g/mol.
Q2: What spectroscopic data is available for this compound?
A2: Several spectroscopic techniques have been used to characterize this compound. Infrared (IR) spectroscopy has been used to study its conformational analysis and vibrational modes. [, ] Microwave spectroscopy has also been employed to determine its rotational constants, structure, and quadrupole coupling constants. [, ] Nuclear magnetic resonance (NMR) spectroscopy has been utilized to analyze the structure of related compounds, like the 1-methylcyclopentyl cation. []
Q3: What are the stable conformations of this compound?
A3: this compound exists as a mixture of two conformers: axial and equatorial. The equatorial conformer is more stable in both the liquid and crystal I phase. [] Gas-phase electron diffraction studies further confirmed the presence of pseudorotation in this compound, indicating flexibility in its ring structure. []
Q4: How does temperature affect the conformational equilibrium of this compound?
A4: IR spectra recorded at various temperatures revealed that crystal II contains a significantly smaller proportion of the equatorial conformer compared to the liquid and crystal I phases, suggesting a shift in conformational equilibrium with temperature changes. []
Q5: What is the residual entropy of this compound at absolute zero?
A5: The mixing of conformers does not contribute significantly to residual entropy at absolute zero. This is because spectral analysis indicates that crystal II, the phase present at such low temperatures, predominantly consists of a single conformer. []
Q6: How does this compound react in free radical substitution reactions?
A6: Studies on gas-phase chlorination of this compound revealed that the trans to cis product ratio for 1,2-dithis compound is significantly higher than that for 1-methyl-2-chlorocyclopentane. This suggests an interaction between the chlorine substituent's 3pz orbital and the half-filled π-orbital of the 2-chlorocyclopentyl radical intermediate. []
Q7: What is the role of this compound in the synthesis of dicyclopentyl dimethoxy silane?
A7: this compound serves as a starting material in the synthesis of dicyclopentyl dimethoxy silane via a Grignard reaction. It reacts with magnesium to form a Grignard reagent, which subsequently reacts with tetramethyl orthosilicate to yield the desired product. []
Q8: Can this compound be used as a promoter in polymerization reactions?
A8: Research has shown that this compound can act as a promoter in polyethylene polymerization using a MgCl2 (ethoxide type)/TiCl4/AlEt3/H2 catalyst system. Its addition can significantly enhance productivity and influence the properties of the resulting polyethylene, such as melt flow index, particle size distribution, and crystallinity. []
Q9: How does this compound participate in C-H activation reactions?
A9: Studies employing a rhodiumtrispyrazolylborate complex demonstrate that this compound undergoes selective C-H bond cleavage when reacted with the photochemically generated [Tp'Rh(CNR)] fragment. The reaction predominantly yields terminal C-H activation products, with some evidence of alpha-chloro C-H activation. []
Q10: What are the key thermodynamic properties of this compound?
A10: Calorimetric measurements have provided valuable thermodynamic data for this compound, including heat capacity in crystalline and liquid phases, enthalpy of fusion, enthalpy of vaporization, and standard molar entropy. These values are crucial for understanding its behavior in various chemical processes. []
Q11: How does the presence of this compound affect the formation of methane hydrates?
A11: Studies on mixed hydrate formation show that this compound, being water-insoluble, acts as a promoter for methane hydrate formation. Compared to pure methane hydrate, the mixed hydrate forms more readily. This property is valuable in applications such as natural gas storage and transportation. []
Q12: Have computational methods been used to study this compound?
A12: Yes, computational chemistry has played a role in understanding the properties and reactivity of this compound and its derivatives. For instance, molecular orbital calculations have been used to predict the delocalization energy of the carbocation formed during the solvolysis of 7-chlorobicyclo[2.2.1]heptadiene, a compound structurally related to this compound. [] Additionally, ab initio calculations and RRKM/Master Equation modeling have been employed to investigate the kinetics and mechanisms of dehydrochlorination reactions of chloroalkanes, including this compound. These computational approaches provide valuable insights into reaction pathways, transition state structures, and rate constants. []
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